3-Aminopentane

Specification

• CAS No.: 616-24-0
• Molecular Formula: C5H13N
• Molecular Weight: 87.16 g/mol
• IUPAC Name: pentan-3-amine
• Standard InChI: InChI=1S/C5H13N/c1-3-5(6)4-2/h5H,3-4,6H2,1-2H3
• Standard InChI Key: PQPFFKCJENSZKL-UHFFFAOYSA-N
• SMILES: CCC(CC)N
• Canonical SMILES: CCC(CC)N
• Boiling Point: 89.0 °C

Introduction

Chemical Identity and Structure

3-Aminopentane, with the molecular formula C₅H₁₃N, is structurally represented as (CH₃CH₂)₂CHNH₂. It belongs to the family of primary amines and is characterized by an amino group (-NH₂) attached to the third carbon of a pentane chain. This structural arrangement gives the molecule its distinctive properties and reactivity patterns.

Nomenclature and Identifiers

The compound is known by several synonyms in chemical literature and databases, as shown in the following table:

Parameter	Information
IUPAC Name	Pentan-3-amine
Common Names	3-Pentylamine, 1-Ethylpropylamine, 3-Pentanamine, 3-Amylamine
CAS Registry Number	616-24-0
Molecular Formula	C₅H₁₃N
Molecular Weight	87.17 g/mol
SMILES Notation	CCC(N)CC
InChI Key	PQPFFKCJENSZKL-UHFFFAOYSA-N
MDL Number	MFCD00008096
EINECS Number	210-471-6
ChEBI ID	CHEBI:84248
PubChem CID	12019

The structure consists of a central carbon atom (C-3) bonded to an amino group and two ethyl groups, creating a symmetrical arrangement around the central carbon.

Physical Properties

3-Aminopentane exhibits distinctive physical properties that are characteristic of low molecular weight primary amines. These properties are critical for understanding its behavior in various chemical processes and applications.

General Physical Characteristics

Property	Value
Physical State	Colorless to light yellow liquid
Odor	Amine-like
Density	0.748 g/mL at 25°C
Boiling Point	89-91°C at 760 mmHg
Melting Point	-70°C (estimate)
Flash Point	2°C (36°F)
Refractive Index (nD20)	1.4055
Specific Gravity (20/20)	0.75
Solubility	Soluble in water

Advanced Physical Parameters

The compound also exhibits several other physical parameters that are relevant for computational chemistry and material science applications:

Parameter	Value
Molar Refractive Index	28.70
Surface Tension	25.0 dyne/cm
Polarizability	11.38 × 10⁻²⁴ cm³
pKa	10.59 (at 17°C)

These physical properties indicate that 3-aminopentane is a volatile, flammable liquid with moderate polarity due to its amino functional group.

Chemical Properties and Reactivity

General Chemical Characteristics

As a primary amine, 3-aminopentane exhibits chemical properties typical of this functional group. The nitrogen atom possesses a lone pair of electrons, making it nucleophilic and basic in nature. This reactivity forms the basis for many of its chemical applications.

Reactivity Parameters

The following computed chemical parameters provide insight into the reactivity and chemical behavior of 3-aminopentane:

Parameter	Value
Hydrophobic Parameter (XlogP)	1.1
Number of Hydrogen Bond Donors	1
Number of Hydrogen Bond Acceptors	1
Number of Rotatable Chemical Bonds	2
Topological Molecular Polar Surface Area	26 Ų
Number of Heavy Atoms	6
Complexity	23.1

3-Aminopentane is moderately basic due to the electron-donating effect of the alkyl groups attached to the carbon bearing the amino group. It readily undergoes reactions characteristic of primary amines, including nucleophilic substitution, condensation, and addition reactions.

Storage Parameter	Recommendation
Temperature	Room temperature (preferably in a cool, dark place <15°C)
Atmosphere	Store under inert gas (e.g., argon or nitrogen)
Container	Keep in tightly closed containers
Conditions to Avoid	Air exposure, light, heat sources, and ignition sources

Proper storage is essential to maintain the purity and stability of 3-aminopentane, especially given its air sensitivity and high flammability.

Applications and Uses

3-Aminopentane has found applications in various fields of chemistry and materials science. Its utility stems from its structural features and chemical reactivity.

Synthetic Applications

The compound serves as a valuable building block in organic synthesis, particularly in the following areas:

• Synthesis of complex nitrogen-containing compounds

• Production of (1-ethyl-propyl)-[3-(4-methoxy-2-methylphenyl)-2-methyl-6,7-dihydro-5H-1,4,8a-triaza-s-indacen-8-yl]-amine

• Preparation of monoclinic vanadium phosphate hydrate (VPO₄·H₂O)

• Synthesis of intermediates for pharmaceutically active compounds

Analytical Applications

3-Aminopentane has been utilized as an internal standard in analytical chemistry, particularly in:

• Gas chromatography-mass spectrometry (GC-MS) screening of aziridine and 2-chloroethylamine in active pharmaceutical ingredients

• Various chromatographic applications requiring amine-based internal standards

Special Applications

One particularly interesting application noted in the literature is the use of 3-aminopentane for producing soluble imides and imines without introducing a chiral center. This property makes it valuable in asymmetric synthesis and stereochemistry studies.

Hazard Category	Classification
Signal Word	Danger
Hazard Statements	H314: Causes severe skin burns and eye damage H225: Highly flammable liquid and vapor
UN Number	UN2733
Transport Hazard Class	3/8 (Flammable/Corrosive)
Packing Group	II

Toxicological Information

Limited toxicological data is available for 3-aminopentane specifically, but general information for primary alkylamines indicates:

Parameter	Value
LD₅₀ (rat, oral or dermal)	100-1 mg/kg for primary alkylamines

The compound is likely to exhibit toxicity patterns similar to other primary amines of comparable molecular weight, including irritation and corrosion of tissues upon direct contact.

Environmental Concerns

3-Aminopentane may pose environmental hazards, particularly to aquatic systems:

Environmental Aspect	Information
Ecological Concern	May be harmful to the environment, particularly to water bodies
Disposal Considerations	Dispose of contents/container to an approved waste disposal plant

Given these concerns, proper handling and disposal practices are essential to minimize environmental impact.

Precautionary Measures and Emergency Procedures

Precautionary Measures

When handling 3-aminopentane, the following precautionary measures should be observed:

• Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, eye protection, and face protection

• Keep away from heat, sparks, open flames, and hot surfaces

• Take precautionary measures against static discharge

• Use explosion-proof electrical, ventilating, and lighting equipment

• Use only non-sparking tools

• Wash skin thoroughly after handling

• Keep container tightly closed

• Ground and bond containers and receiving equipment

Emergency Procedures

In case of emergency situations involving 3-aminopentane, follow these procedures:

Emergency Scenario	Response Procedure
Fire	Use dry sand, dry chemical, or alcohol-resistant foam to extinguish
Skin Contact	Remove contaminated clothing immediately and rinse skin with water/shower
Eye Contact	Rinse cautiously with water for several minutes; remove contact lenses if present and continue rinsing
Ingestion	Rinse mouth, do NOT induce vomiting
Inhalation	Remove person to fresh air and keep comfortable for breathing

In all emergency scenarios, seek immediate medical attention.

Analytical and Spectroscopic Data

Analytical and spectroscopic data provide valuable information for the identification and characterization of 3-aminopentane.

Spectral Data

Limited spectral data is available in the search results, but the compound can be characterized using standard analytical techniques:

• Infrared (IR) spectroscopy shows characteristic N-H stretching bands

• Nuclear Magnetic Resonance (NMR) spectroscopy can identify the characteristic proton and carbon signals

• Mass spectrometry provides fragmentation patterns consistent with the structure

The Spectral Database for Organic Compounds (SDBS) entry number 15051 contains spectral data for 3-aminopentane, which can be referred to for detailed spectroscopic information.

Regulatory Information

3-Aminopentane is subject to various regulatory frameworks that govern its manufacture, transport, storage, use, and disposal:

Regulatory Aspect	Information
HS Number	2921.19.6195
FDA UNII	3N2IT605HV
EPA Substance Registry	Listed as 3-Pentanamine (616-24-0)
NIST Chemistry Reference	Listed as 3-Pentanamine (616-24-0)
UNSPSC Code	12352100

Regulatory requirements may vary by country and jurisdiction, so it is important to consult local regulations when handling this compound.